Cas no 107432-15-5 (3-(quinolin-2-ylmethoxy)phenol)

• Product Name: 3-(quinolin-2-ylmethoxy)phenol
• CAS No: 107432-15-5
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• CID: 1183523
• PubChem ID: 10988736
• Update Time: 2025-04-20

3-(quinolin-2-ylmethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-(quinolin-2-ylmethoxy)phenol
• ACMC-20mb03
• SureCN6088376
• CHEMBL81939
• Phenol, 3-(2-quinolinylmethoxy)-
• AKOS009317186
• 2-[(3-hydroxyphenoxy)methyl]quinoline
• 3-(2-quinolinylmethyloxy)phenol
• CHEBI:234537
• (3-(quinolin-2-yl)methyloxy)phenol
• 3-(quinolin-2-yl)methyloxyphenol
• 3-(2-Quinolinyl-methoxy)phenol
• CTK0G3018
• 2-(3-hydroxyphenoxy)methylquinoline
• 3-(2-quinolinylmethoxy)phenol
• ACMC-20mb03; SureCN6088376; CHEMBL81939; Phenol, 3-(2-quinolinylmethoxy)-; AKOS009317186; 2-[(3-hydroxyphenoxy)methyl]quinoline; 3-(2-quinolinylmethyloxy)phenol; CHEBI:234537; (3-(quinolin-2-yl)methyloxy)phenol; 3-(quinolin-2-yl)methyloxyphenol; 3-(2-Quinolinyl-methoxy)phenol; CTK0G3018; 2-(3-hydroxyphenoxy)methylquinoline; 3-(2-quinolinylmethoxy)phenol;
• 3-(Quinolin-2-ylmethoxy)-phenol
• 3-(2-Quinolinylmethoxyl)phenol
• 107432-15-5
• BDBM50006809
• DTXSID40450984
• UFINMQZIYXBSNL-UHFFFAOYSA-N
• SCHEMBL6088376

• Inchi： 1S/C16H13NO2/c18-14-5-3-6-15(10-14)19-11-13-9-8-12-4-1-2-7-16(12)17-13/h1-10,18H,11H2
• InChI Key： UFINMQZIYXBSNL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)O)CC1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 42.35
• LogP: 3.51940